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Compound of Interest

Compound Name: Diphenyl adipate

Cat. No.: B1582185

An In-depth Technical Guide to Commercial Suppliers of High-Purity Diphenyl Adipate for
Researchers and Drug Development Professionals

Introduction

Diphenyl adipate (CAS No: 3195-37-7), the diphenyl ester of hexanedioic acid, is a chemical
compound with growing significance in polymer science and pharmaceutical research. Its
applications range from serving as a monomer in the synthesis of high-performance polymers
like polyamides to its use as a plasticizer and solvent in advanced pharmaceutical formulations.
[1] For researchers and drug development professionals, securing a reliable source of high-
purity diphenyl adipate is critical to ensure the integrity and reproducibility of experimental
results. This guide provides a comprehensive overview of commercial suppliers, available
technical data, and detailed experimental protocols for the synthesis and quality control of high-
purity diphenyl adipate.

Commercial Suppliers of Diphenyl Adipate

Identifying a suitable commercial supplier requires careful consideration of purity, availability of
technical documentation, and batch-to-batch consistency. The following companies are notable
suppliers of diphenyl adipate for research and development purposes.

Data Presentation: Summary of Commercial Suppliers
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While many suppliers list diphenyl adipate in their catalogs, publicly available high-purity
specifications and Certificates of Analysis (CoA) are often limited. Researchers are strongly
encouraged to contact suppliers directly to obtain detailed lot-specific data.

Country of
. Product . - .
Supplier Stated Purity Origin/Locatio = Notes
Name/Number
n
Diphenyl adipate
- For research use
Benchchem (Cat. No.: Not specified N/A
only.[1]
B1582185)
A specialized fine
HANGZHOU chemical supplier
DIPHENYL N _
LEAP CHEM Not specified China for research and
ADIPATE
CO., LTD. bulk
manufacturing.[2]
. Listed on
Finetech Industry  DIPHENYL - ) )
o Not specified China ChemicalBook.
Limited ADIPATE
[31[4]
Aikon Listed on
_ DIPHENYL N _ _
International Not specified China ChemicalBook.
o ADIPATE
Limited [31[4]
American )
DIPHENYL Listed on
Custom ] ]
ADIPATE 95.00% United States ChemicalBook.
Chemicals
, (CHM0308414) [4]
Corporation

Note: The purity data is based on information available in public listings and may not reflect the
highest purity grade available. Direct inquiry is recommended for obtaining research or
pharmaceutical-grade material.

Experimental Protocols

Detailed methodologies for the synthesis and analysis of diphenyl adipate are crucial for its
application in a research setting.
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Synthesis of High-Purity Diphenyl Adipate

A common and effective method for synthesizing diphenyl adipate is the reaction of adipoy!
chloride with phenol. This method avoids the high temperatures and equilibrium challenges of
direct esterification.

Protocol: Synthesis from Adipoyl Chloride and Phenol[5]

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve adipoyl chloride (1.0 eq) in a suitable anhydrous solvent such as
dichloromethane or toluene.

» Addition of Phenol: To this solution, add phenol (2.2 eq) and a tertiary amine base, such as
triethylamine or pyridine (2.2 eq), to act as a proton scavenger. The addition should be done
dropwise at 0 °C to control the exothermic reaction.

e Reaction: Allow the mixture to warm to room temperature and stir for 12-24 hours. Monitor
the reaction progress using Thin Layer Chromatography (TLC).

o Workup: Upon completion, wash the reaction mixture sequentially with a dilute acid solution
(e.g., 1M HCI) to remove the amine, followed by a saturated sodium bicarbonate solution,
and finally with brine.

« |solation: Dry the organic layer over anhydrous magnesium sulfate (MgSOa), filter, and
concentrate the solvent under reduced pressure.

 Purification: The crude product can be purified by recrystallization from a suitable solvent
system, such as ethyl acetate/hexane, to yield high-purity diphenyl adipate as a white solid.

[5]

Visualization: Synthesis Workflow
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Caption: Synthesis workflow for high-purity diphenyl adipate.

Quality Control and Analytical Protocols
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Ensuring the purity and identity of diphenyl adipate is paramount. Gas Chromatography-Mass
Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are key
analytical techniques.

Protocol: Purity Determination by GC-MS

This protocol is adapted from established methods for analyzing adipate plasticizers and can
be optimized for diphenyl adipate.[6][7]

o Sample Preparation: Accurately weigh approximately 10 mg of the diphenyl adipate sample
and dissolve it in 10 mL of a high-purity solvent like dichloromethane or ethyl acetate to
create a 1 mg/mL stock solution. Prepare a series of dilutions for calibration if quantitative
analysis is required.

e GC-MS Instrument Conditions:

o GC Column: A low to mid-polarity column, such as a 5% diphenyl / 95% dimethyl
polysiloxane column (e.g., DB-5ms, HP-5ms), with dimensions of 30 m x 0.25 mm ID x
0.25 pum film thickness is suitable.

o Injection: 1 pL injection volume in splitless mode.
o Inlet Temperature: 280 °C.

o Oven Temperature Program: Start at 100 °C, hold for 1 minute, then ramp at 15 °C/min to
300 °C, and hold for 10 minutes.

o Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
o MS Interface Temperature: 290 °C.

o MS lon Source Temperature: 230 °C.

o Mass Range: Scan from m/z 40 to 450.

» Data Analysis: Identify the diphenyl adipate peak by its retention time and mass spectrum.
The purity is determined by the area percentage of the main peak relative to the total area of
all peaks in the chromatogram.
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Protocol: Structural Confirmation by *H-NMR Spectroscopy

o Sample Preparation: Dissolve 5-10 mg of the diphenyl adipate sample in approximately 0.7
mL of deuterated chloroform (CDCls).

* NMR Acquisition: Acquire the *H-NMR spectrum on a 400 MHz or higher spectrometer.
o Spectral Interpretation: The expected chemical shifts (d) for diphenyl adipate are:[5]

o 9 7.43-7.33 (m, 4H): Protons on the phenyl rings (meta-H).

[e]

0 7.25-7.20 (m, 2H): Protons on the phenyl rings (para-H).

(¢]

0 7.13-7.04 (m, 4H): Protons on the phenyl rings (ortho-H).

[¢]

0 2.71-2.57 (m, 4H): Methylene protons adjacent to the carbonyl groups (-CH2-C=0).

[¢]

0 1.97-1.82 (m, 4H): Methylene protons in the center of the adipate chain (-CHz-CHz-).

Visualization: Analytical Workflow
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Caption: Quality control workflow for diphenyl adipate.

Logical Framework for Supplier Selection
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Choosing the right supplier is a critical decision for any research project. The following diagram
illustrates a logical workflow for selecting a commercial supplier of high-purity diphenyl

adipate.

Visualization: Supplier Selection Logic
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Caption: Decision workflow for selecting a chemical supplier.

Conclusion

For researchers in drug development and materials science, obtaining high-purity diphenyl
adipate is essential for reliable outcomes. While a number of commercial suppliers exist,
detailed public information on purity and impurity profiles is often scarce. Therefore, a proactive
approach involving direct communication with suppliers to obtain technical data sheets and
certificates of analysis is crucial. The provided synthesis and analytical protocols offer a robust
framework for in-house preparation and quality verification, ensuring that the material meets
the stringent requirements of advanced research applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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